Cas no 2138223-73-9 (3-(2-bromo-3-methylphenyl)-1H-pyrazole)

• Product Name: 3-(2-bromo-3-methylphenyl)-1H-pyrazole
• CAS No: 2138223-73-9
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• MDL: MFCD31590071
• CID: 5610285
• PubChem ID: 165476017
• Update Time: 2025-06-08

3-(2-bromo-3-methylphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-843046
• 3-(2-bromo-3-methylphenyl)-1H-pyrazole
• 2138223-73-9

• MDL： MFCD31590071
• Inchi： 1S/C10H9BrN2/c1-7-3-2-4-8(10(7)11)9-5-6-12-13-9/h2-6H,1H3,(H,12,13)
• InChI Key： LSYOGGXXGYAIDV-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC=C1C1=CC=NN1

Computed Properties

• Exact Mass: 235.99491g/mol
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 28.7Ų

Additional information on 3-(2-bromo-3-methylphenyl)-1H-pyrazole

Introduction to 3-(2-bromo-3-methylphenyl)-1H-pyrazole (CAS No. 2138223-73-9)

3-(2-bromo-3-methylphenyl)-1H-pyrazole, identified by the Chemical Abstracts Service Number (CAS No.) 2138223-73-9, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule has garnered attention due to its versatile structural framework, which makes it a valuable scaffold for developing novel bioactive entities. The presence of both bromine and methyl substituents on the phenyl ring, coupled with the pyrazole core, endows this compound with unique electronic and steric properties that are highly relevant in medicinal chemistry.

The structural motif of 3-(2-bromo-3-methylphenyl)-1H-pyrazole consists of a pyrazole ring connected to a phenyl group that is substituted at the 2-position with a bromine atom and at the 3-position with a methyl group. This specific substitution pattern is strategically important, as it allows for further functionalization and modulation of the compound's biological activity. The bromine atom, in particular, serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the synthesis of more complex molecules.

In recent years, there has been a surge in interest regarding pyrazole derivatives due to their broad spectrum of biological activities. Pyrazoles are known to exhibit properties ranging from anti-inflammatory and antimicrobial to anticancer and antiviral effects. The compound 3-(2-bromo-3-methylphenyl)-1H-pyrazole is no exception and has been explored in various preclinical studies for its potential therapeutic applications. Its ability to interact with biological targets such as enzymes and receptors makes it an attractive candidate for drug discovery.

One of the most compelling aspects of 3-(2-bromo-3-methylphenyl)-1H-pyrazole is its role as an intermediate in the synthesis of more sophisticated pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. For instance, studies have shown that derivatives of this molecule can modulate the activity of Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune disorders. The bromine substituent on the phenyl ring allows for easy introduction of additional functional groups, enabling fine-tuning of the molecule's binding affinity and selectivity.

The agrochemical industry has also recognized the potential of 3-(2-bromo-3-methylphenyl)-1H-pyrazole as a precursor for developing new pesticides and herbicides. Its structural features make it suitable for designing compounds that can interact with biological processes in pests, thereby offering effective crop protection solutions. Furthermore, the compound's stability under various environmental conditions enhances its suitability for field applications.

From a synthetic chemistry perspective, 3-(2-bromo-3-methylphenyl)-1H-pyrazole serves as a versatile building block. The combination of bromine and methyl groups provides multiple opportunities for further chemical transformations. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at different positions on the phenyl ring, leading to a diverse library of derivatives. These derivatives can then be screened for their biological activity using high-throughput screening (HTS) techniques.

Recent advancements in computational chemistry have further accelerated the exploration of 3-(2-bromo-3-methylphenyl)-1H-pyrazole and its derivatives. Molecular modeling studies have helped researchers predict the binding modes of these compounds with target proteins, thereby guiding the design of more potent and selective analogs. This computational approach has been particularly useful in understanding how subtle changes in the molecular structure can significantly impact biological activity.

The pharmacokinetic properties of 3-(2-bromo-3-methylphenyl)-1H-pyrazole are also subjects of interest. Studies have investigated its solubility, metabolic stability, and distribution within biological systems. These parameters are crucial for determining whether a compound can progress into clinical development. Preliminary data suggest that this molecule exhibits favorable pharmacokinetic profiles, making it a promising candidate for further investigation.

In conclusion, 3-(2-bromo-3-methylphenyl)-1H-pyrazole (CAS No. 2138223-73-9) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, coupled with its role as an intermediate in synthesizing bioactive molecules, make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of scientific exploration in heterocyclic chemistry.